Cas no 2411288-01-0 (2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one
• CAS No: 2411288-01-0
• MF: C₁₅H₂₃Cl₂N₃O
• MW: 332.268621683121
• CID: 6558609
• PubChem ID: 145887865
• Update Time: 2025-06-26

2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2411288-01-0
• 2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one
• 2-chloro-1-{2-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]pyrrolidin-1-yl}propan-1-one
• EN300-7559735
• Z1562148659

• Inchi： 1S/C15H23Cl2N3O/c1-9(2)8-20-14(17)13(11(4)18-20)12-6-5-7-19(12)15(21)10(3)16/h9-10,12H,5-8H2,1-4H3
• InChI Key： PXIOQJMXDDTTDQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1CC(C)C)C1CCCN1C(C(C)Cl)=O

Computed Properties

• Exact Mass: 331.1218178g/mol
• Monoisotopic Mass: 331.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one

2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one

2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one (CAS No: 2411288-01-0) is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a pyrrolidine ring, a pyrazole moiety, and several substituents that contribute to its unique chemical properties.

The molecular structure of this compound is particularly notable for its pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom. This ring is further substituted with a pyrazole group, a five-membered aromatic ring containing two adjacent nitrogen atoms. The 5-chloro substitution on the pyrazole ring adds to the compound's reactivity and selectivity in various chemical reactions. Additionally, the presence of a methyl group and a (2-methylpropyl) substituent on the pyrazole further enhances the compound's structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure makes it an attractive candidate for exploring novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Researchers have demonstrated that the compound exhibits significant antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative processes has drawn attention from scientists working in the field of Alzheimer's disease research.

In addition to its pharmacological applications, this compound has also been investigated for its role in chemical synthesis. Its versatile structure allows for the formation of various intermediates that are valuable in organic synthesis. For instance, the chlorine substituent on the propanone group can serve as an electrophilic site for nucleophilic substitutions, enabling the construction of diverse molecular frameworks. This makes it a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions that highlight modern synthetic methodologies. The synthesis typically begins with the preparation of the pyrrolidine ring, followed by the introduction of the pyrazole moiety through coupling reactions. The subsequent installation of substituents such as chlorine and methyl groups requires precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in catalytic asymmetric synthesis have also been applied to this compound, enabling the construction of enantiomerically enriched products. Such enantioselective syntheses are particularly important in drug development, where stereochemistry plays a critical role in determining biological activity and pharmacokinetic properties.

In terms of analytical characterization, this compound has been thoroughly studied using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, electronic structure, and intermolecular interactions. Such information is invaluable for understanding its reactivity and behavior in different chemical environments.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been employed to predict its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational studies complement experimental findings and provide a comprehensive framework for rational drug design.

In conclusion, 2-Chloro-1-[2-[5-chloro-3-methyl-1-(2-methylpropyl)pyrazol-4-yl]pyrrolidin-1-yl]propan-1-one (CAS No: 2411288-01-0) is a multifaceted organic compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a promising candidate for developing novel therapeutic agents and chemical building blocks.